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Compound of Interest

Compound Name: SAR156497

Cat. No.: B15573366 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of

SAR156497, a potent Aurora kinase inhibitor. Accurate preparation of a stable stock solution is

a critical first step for reliable and reproducible results in in-vitro and in-vivo studies.

Compound Information
SAR156497 is a small molecule inhibitor of Aurora kinases A and B, which are key regulators

of cell division. Its chemical properties are summarized in the table below.

Property Value

Molecular Weight 468.50 g/mol

Chemical Formula C₂₇H₂₄N₄O₄

Recommended Solvent Dimethyl Sulfoxide (DMSO)

Storage Conditions

Store powder at -20°C. Store stock solutions in

aliquots at -20°C or -80°C to minimize freeze-

thaw cycles.
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Experimental Protocol: Preparation of a 10 mM
SAR156497 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of SAR156497 in DMSO.

Materials:

SAR156497 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate Reagents: Allow the SAR156497 powder and DMSO to reach room temperature

before use.

Weighing: Carefully weigh out the desired amount of SAR156497 powder using a calibrated

analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock

solution, weigh 4.685 mg of SAR156497.

Calculation: The volume of DMSO required can be calculated using the following formula:

Volume (L) = Amount (g) / (Molecular Weight ( g/mol ) x Desired Concentration (mol/L))

For 4.685 mg of SAR156497 to make a 10 mM (0.01 M) solution: Volume (L) = 0.004685 g /

(468.50 g/mol * 0.01 mol/L) = 0.001 L = 1 mL

Dissolution:

Transfer the weighed SAR156497 powder into a sterile microcentrifuge tube.
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Add the calculated volume of DMSO to the tube.

Tightly cap the tube and vortex thoroughly for 1-2 minutes to ensure the compound is

completely dissolved.

Visually inspect the solution to ensure there are no visible particles. If the compound does

not fully dissolve, gentle warming (e.g., in a 37°C water bath) or sonication may be applied

to aid dissolution.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

cryovials.

For short-term storage (up to a few weeks), store the aliquots at -20°C.

For long-term storage, store the aliquots at -80°C.

Preparation of Working Solutions:

To prepare a working solution for your experiments, dilute the 10 mM stock solution in the

appropriate cell culture medium or buffer to the desired final concentration. It is crucial to

ensure that the final concentration of DMSO in the experimental medium is not toxic to the

cells, typically below 0.5%, and ideally below 0.1%.

Workflow for SAR156497 Stock Solution Preparation
The following diagram illustrates the key steps in the preparation of a SAR156497 stock

solution.
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Caption: Workflow for preparing SAR156497 stock solution.
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SAR156497 primarily targets Aurora kinases A and B, which are critical for mitotic progression.

The diagram below provides a simplified overview of the cell cycle regulation pathway and the

points of intervention by Aurora kinase inhibitors.
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Caption: Inhibition of Aurora kinases by SAR156497.
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[https://www.benchchem.com/product/b15573366#how-to-prepare-sar156497-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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